![molecular formula C13H12N2OS B4140118 2-(methylthio)-6-phenylnicotinamide](/img/structure/B4140118.png)
2-(methylthio)-6-phenylnicotinamide
Overview
Description
2-(methylthio)-6-phenylnicotinamide, also known as MPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound belongs to the class of nicotinamide derivatives and has been found to exhibit promising pharmacological properties. In
Scientific Research Applications
2-(methylthio)-6-phenylnicotinamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-cancer, anti-inflammatory, and anti-oxidant properties. This compound has also been studied for its neuroprotective effects and its ability to improve cognitive function. Additionally, this compound has been shown to have anti-diabetic effects and to improve glucose metabolism.
Mechanism of Action
The exact mechanism of action of 2-(methylthio)-6-phenylnicotinamide is not fully understood. However, it has been suggested that this compound exerts its pharmacological effects by modulating various signaling pathways in the body. This compound has been found to inhibit the activity of enzymes involved in cancer cell proliferation and to induce apoptosis in cancer cells. It has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce oxidative stress and to increase the activity of antioxidant enzymes. This compound has also been found to reduce the levels of pro-inflammatory cytokines and to inhibit the activation of NF-κB signaling pathway. Additionally, this compound has been found to improve glucose metabolism and to increase insulin sensitivity.
Advantages and Limitations for Lab Experiments
2-(methylthio)-6-phenylnicotinamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. This compound is also soluble in a variety of solvents, making it easy to work with in the lab. However, one limitation of this compound is its relatively low potency compared to other nicotinamide derivatives. This may make it difficult to achieve significant pharmacological effects at lower concentrations.
Future Directions
There are several future directions for research on 2-(methylthio)-6-phenylnicotinamide. One area of interest is the development of more potent derivatives of this compound that can be used in lower concentrations. Another area of research is the use of this compound in combination with other drugs to enhance its pharmacological effects. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify its potential therapeutic applications in various diseases.
properties
IUPAC Name |
2-methylsulfanyl-6-phenylpyridine-3-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2OS/c1-17-13-10(12(14)16)7-8-11(15-13)9-5-3-2-4-6-9/h2-8H,1H3,(H2,14,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXQWOXNFCWJJTL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C=CC(=N1)C2=CC=CC=C2)C(=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.